3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C13H18N6O/c1-10-7-14-9-15-13(10)19-5-3-18(4-6-19)8-12-16-11(2)17-20-12/h7,9H,3-6,8H2,1-2H3
• InChI Key: NCXNNBXAJPPRKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCN(CC2)CC3=NC(=NO3)C
• Molecular Formula: C13H18N6O
• Molecular Weight: 274.32 g/mol

Description

3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole is a chemical compound that has been the focus of scientific research in recent years. This compound has shown potential for use in various applications, including medicinal chemistry, drug discovery, and biological research. In

Mechanism of Action

The mechanism of action of 3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in cell growth and division. This inhibition can lead to the death of cancer cells or bacteria.
Biochemical and Physiological Effects:
Studies have shown that 3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole can have a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole in lab experiments is its potential for use in drug discovery and medicinal chemistry. Its ability to inhibit cell growth and division makes it a promising candidate for the development of new cancer treatments or antibiotics. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole. One direction is to further investigate its potential as a cancer treatment or antibiotic. Another direction is to study its mechanism of action in more detail, in order to better understand how it works and how it can be optimized for use in drug discovery. Additionally, studies could be conducted to determine its safety and efficacy in animal models and clinical trials.

Synthesis Methods

The synthesis of 3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole involves a series of chemical reactions. The starting material for the synthesis is 5-methylpyrimidine-4-carboxylic acid, which is reacted with thionyl chloride to produce the corresponding acid chloride. This acid chloride is then reacted with 1,2,4-oxadiazole-5-carboxylic acid hydrazide to produce the desired compound.

Scientific Research Applications

3-Methyl-5-[[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole has been studied for its potential use in medicinal chemistry and drug discovery. It has been shown to have activity against certain types of cancer cells, including breast cancer and lung cancer. Additionally, it has been studied for its potential use in treating bacterial infections, such as tuberculosis.